Cas no 133321-35-4 (L-Serine, hexadecylhydrogen phosphate (ester) (9CI))

• Product Name: L-Serine, hexadecylhydrogen phosphate (ester) (9CI)
• CAS No: 133321-35-4
• MF: C₁₉H₄₀NO₆P
• MW: 409.497767448425
• CID: 191495
• Update Time: 2024-01-25

L-Serine, hexadecylhydrogen phosphate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Serine, hexadecylhydrogen phosphate (ester) (9CI)
• hexadecylphosphoserine
• (2S)-2-amino-3-hydroxypropanoyl hexadecyl hydrogen phosphate
• Hexadecylphospho-L-serine
• L-Serine, hexadecyl hydrogen phosphate ester
• L-Serine, hexadecyl hydrogen phosphate (ester) (9CI)

• Inchi： 1S/C19H40NO6P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-25-27(23,24)26-17-18(20)19(21)22/h18H,2-17,20H2,1H3,(H,21,22)(H,23,24)/t18-/m0/s1
• InChI Key： DVFFVSCWYBNHJP-SFHVURJKSA-N
• SMILES： C(O)(=O)[C@H](COP(OCCCCCCCCCCCCCCCC)(O)=O)N

Computed Properties

• Exact Mass: 409.2595
• Monoisotopic Mass: 409.259325
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 20
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119

Experimental Properties

• Density: 1.091
• Boiling Point: 540.1°Cat760mmHg
• Flash Point: 280.4°C
• Refractive Index: 1.482
• PSA: 119.08